Cas no 2172486-01-8 (1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol)
2172486-01-8 structure
Product Name:1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
CAS No:2172486-01-8
MF:C13H22F2O2
MW:248.309391498566
CID:5795046
PubChem ID:165876230
Update Time:2023-12-26
1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol
- EN300-1647308
- 2172486-01-8
- 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
-
- Inchi: 1S/C13H22F2O2/c14-13(15)8-6-11(10-16,7-9-13)12(17)4-2-1-3-5-12/h16-17H,1-10H2
- InChI Key: OSLRILSSYIPSDB-UHFFFAOYSA-N
- SMILES: FC1(CCC(CO)(CC1)C1(CCCCC1)O)F
Computed Properties
- Exact Mass: 248.15878626g/mol
- Monoisotopic Mass: 248.15878626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 40.5Ų
1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647308-0.05g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 0.05g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-0.1g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 0.1g |
$1119.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-0.25g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 0.25g |
$1170.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-0.5g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 0.5g |
$1221.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-1.0g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-2.5g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 2.5g |
$2492.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-5.0g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-10.0g |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1647308-50mg |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 50mg |
$1068.0 | 2023-09-21 | ||
| Enamine | EN300-1647308-100mg |
1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol |
2172486-01-8 | 100mg |
$1119.0 | 2023-09-21 |
1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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